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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of Capryl alcohol-
d18, a deuterated isotopologue of Capryl alcohol (also known as 1-octanol). The substitution of

hydrogen with deuterium is a critical technique in various scientific fields, including drug

metabolism studies, mechanistic investigations, and as an internal standard in mass

spectrometry. Understanding the precise molecular weight is fundamental for these

applications.

Molecular Composition and Formula
Capryl alcohol is a straight-chain fatty alcohol with the molecular formula C₈H₁₈O.[1][2][3] Its

deuterated form, Capryl alcohol-d18, has all 18 hydrogen atoms replaced by deuterium

atoms.[4] Deuterium (D or ²H) is a stable isotope of hydrogen containing one proton and one

neutron.[5][6] This additional neutron doubles the mass of the hydrogen nucleus.[5]

The molecular formula for Capryl alcohol-d18 is therefore C₈D₁₈O, with the linear formula

being CD₃(CD₂)₇OD.[7]

Atomic and Molecular Weight Data
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The table below lists the relevant atomic weights for calculating the

molecular weights of both standard and deuterated Capryl alcohol.
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Element Symbol Atomic Weight (amu)

Carbon C ~12.011

Hydrogen H ~1.008

Oxygen O ~15.999

Deuterium D ~2.014[5][6][8]

Using these atomic weights, the molecular weights of both compounds can be precisely

calculated and are presented for comparison in the following table.

Compound Molecular Formula Calculation
Molecular Weight (
g/mol )

Capryl Alcohol C₈H₁₈O
(8 * 12.011) + (18 *

1.008) + 15.999
~130.23[3][9]

Capryl alcohol-d18 C₈D₁₈O
(8 * 12.011) + (18 *

2.014) + 15.999
~148.34[4][7][10]

Experimental Protocols: Mass Spectrometry
A standard method for verifying the molecular weight of Capryl alcohol-d18 is through mass

spectrometry.

Methodology:

Sample Preparation: A dilute solution of Capryl alcohol-d18 is prepared in a suitable volatile

solvent, such as methanol or acetonitrile. An internal standard may be added if quantification

is required.

Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) or a

softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI) can

be used. For a volatile alcohol like this, EI is common.
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Mass Analysis: The ionized molecules (molecular ions) and their fragments are separated

based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-

flight).

Detection: The detector records the abundance of ions at each m/z value.

Data Interpretation: In the resulting mass spectrum, the peak corresponding to the molecular

ion (M⁺) for Capryl alcohol-d18 will be observed at an m/z value corresponding to its

molecular weight, approximately 148.34. The isotopic purity can also be assessed by looking

for peaks corresponding to incompletely deuterated species.

Visualization of Isotopic Substitution
The logical relationship between Capryl alcohol and its deuterated isotopologue is illustrated

below. The diagram shows the transformation from the standard molecule to the fully

deuterated version, highlighting the substitution of hydrogen with deuterium, which results in a

significant mass shift.

Isotopic Labeling Workflow

Capryl Alcohol
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Substitution of 18H with 18D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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